Cas no 58443-89-3 (2,6-Octadecadiynoic acid, methyl ester)
58443-89-3 structure
Product Name:2,6-Octadecadiynoic acid, methyl ester
CAS No:58443-89-3
MF:C19H30O2
MW:290.440306186676
CID:342067
PubChem ID:71443585
Update Time:2025-04-19
2,6-Octadecadiynoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadecadiynoic acid, methyl ester
- methyl octadeca-2,6-diynoate
- DTXSID80852408
- 58443-89-3
-
- Inchi: 1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-12,15-16H2,1-2H3
- InChI Key: XWVABVQASNMKPB-UHFFFAOYSA-N
- SMILES: O(C)C(C#CCCC#CCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 290.2247
- Monoisotopic Mass: 290.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,6-Octadecadiynoic acid, methyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
58443-89-3 (2,6-Octadecadiynoic acid, methyl ester) Related Products
- 16205-90-6(Ethyl hex-2-ynoate)
- 111-80-8(Methyl 2-nonynoate)
- 10519-20-7(Ethyl 2-octynoate)
- 10519-17-2(2-Undecynoic acid,ethyl ester)
- 111-12-6(Methyl 2-octynoate)
- 10031-92-2(ethyl non-2-ynoate)
- 16930-95-3(Ethyl 2-heptynoate)
- 18937-79-6(Methyl 2-hexynoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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